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Compound of Interest

Compound Name: N-Caffeoylputrescine

Cat. No.: B1232573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-Caffeoylputrescine in a laboratory setting. Given the absence of

a comprehensive Safety Data Sheet (SDS), a conservative approach to handling is mandated,

treating the substance as potentially hazardous.

I. Immediate Safety and Hazard Assessment
N-Caffeoylputrescine is a naturally occurring polyamine conjugate found in various plants.[1]

While specific toxicity data is limited, its classification as a plant-derived alkaloid warrants

careful handling, as some alkaloids can exhibit toxic properties upon exposure.[2][3][4][5]

Therefore, it is crucial to minimize all routes of exposure, including inhalation, skin and eye

contact, and ingestion.

Key Safety Considerations:

Unknown Hazards: Treat N-Caffeoylputrescine as a substance with unknown toxicity.

Engineering Controls: All handling of the solid compound or solutions should be conducted in

a certified chemical fume hood to prevent inhalation of dust or aerosols.

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required at all

times.
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II. Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to ensure a robust barrier against potential

exposure.

PPE Category Minimum Requirement
Recommended
Enhancement for High-
Risk Operations

Eye and Face Protection
ANSI Z87.1 compliant safety

glasses with side shields.

Chemical splash goggles and

a full-face shield, especially

when handling larger

quantities or there is a risk of

splashing.[6][7]

Hand Protection
Chemically resistant gloves

(e.g., Nitrile).

Double-gloving with two

different types of chemically

resistant gloves.[7]

Body Protection Standard laboratory coat.

A chemically resistant apron

over a lab coat or a disposable

coverall.[7]

Respiratory Protection
Work in a certified chemical

fume hood.

If aerosolization outside a

fume hood is possible, a

NIOSH-approved respirator

with appropriate cartridges

should be used.[6]

III. Chemical and Physical Properties
A summary of the available quantitative data for N-Caffeoylputrescine is provided below.
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Property Value

Molecular Formula C13H18N2O3[8][9][10]

Molecular Weight 250.298 g/mol [8][10]

CAS Number 29554-26-5[8]

Purity 95% - 99%[8]

Solubility
Soluble in DMSO.[10] Estimated water solubility

of 2295 mg/L at 25 °C.[11]

Appearance Solid (form not specified)

IV. Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for the safe handling of N-
Caffeoylputrescine.

1. Preparation and Weighing:

Ensure all necessary PPE is donned correctly before entering the designated handling area.

Conduct all weighing and stock solution preparation inside a certified chemical fume hood.

Use a disposable weighing boat to handle the solid compound.

Clean the spatula and weighing area with a damp cloth after use to collect any residual

powder, and dispose of the cloth as hazardous waste.

2. Dissolution and Use:

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Clearly label all containers with the compound name, concentration, solvent, date, and your

initials.
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Keep containers sealed when not in use.

3. Storage:

Store N-Caffeoylputrescine in a cool, dry, and well-ventilated area, away from incompatible

materials.

The storage container should be clearly labeled and tightly sealed.

V. Disposal Plan
All waste contaminated with N-Caffeoylputrescine must be treated as hazardous waste.

Waste Segregation: Collect all contaminated materials (e.g., gloves, weighing boats, pipette

tips, paper towels) in a designated, sealed hazardous waste container.[7]

Labeling: The hazardous waste container must be clearly labeled as "Hazardous Waste" and

list the chemical contents.[7]

Disposal: Contact your institution's Environmental Health and Safety (EHS) department for

collection and disposal of the hazardous waste. Do not pour N-Caffeoylputrescine solutions

down the drain or dispose of solid waste in the regular trash.[7][12]

VI. Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

1. Spills:

Minor Spill (inside a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with a chemical absorbent material.

Collect the contaminated absorbent material into a sealed hazardous waste container.
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Clean the spill area with a suitable solvent, and dispose of the cleaning materials as

hazardous waste.

Major Spill (outside a fume hood):

Evacuate the immediate area and alert all laboratory personnel.[13][14]

Restrict access to the spill area.

Contact your institution's EHS or emergency response team immediately.[13][15]

Do not attempt to clean up a large spill of an unknown substance without proper training

and equipment.[7]

2. Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[13]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

VII. Visual Workflow and Emergency Decision-
Making
The following diagrams illustrate the standard operational workflow and emergency response

logic.
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1. Preparation
- Don appropriate PPE

- Work in a chemical fume hood

2. Weighing
- Use disposable weighing boat

- Tare balance

3. Dissolution
- Add solvent slowly

- Mix thoroughly

4. Experimental Use
- Handle within fume hood

- Keep containers sealed

5. Clean-up
- Decontaminate surfaces

- Dispose of tips, etc.

7. Storage
- Store in a cool, dry, ventilated area

- Tightly sealed and labeled

6. Waste Disposal
- Collect all waste in a labeled

hazardous waste container

Click to download full resolution via product page

Caption: Standard operational workflow for handling N-Caffeoylputrescine.
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Caption: Emergency response decision-making for N-Caffeoylputrescine incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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